Cas no 1016-36-0 (Ethyl 5-fluoro-1H-indazole-3-carboxylate)

Ethyl 5-fluoro-1H-indazole-3-carboxylate is a fluorinated indazole derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features include a fluorine substituent at the 5-position and an ester group at the 3-position, enhancing its reactivity and potential as a versatile intermediate. The compound is particularly valuable in the synthesis of bioactive molecules, owing to its ability to serve as a scaffold for further functionalization. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for heterocyclic chemistry applications. The fluorine moiety may also contribute to improved metabolic stability in drug development contexts.

Ethyl 5-fluoro-1H-indazole-3-carboxylate structure

1016-36-0 structure

Product Name:Ethyl 5-fluoro-1H-indazole-3-carboxylate

CAS No:1016-36-0

MF:C₁₀H₉FN₂O₂

MW:208.189065694809

MDL:MFCD07371577

CID:117369

PubChem ID:12689362

Update Time:2025-10-10

Ethyl 5-fluoro-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Indazole-3-carboxylicacid, 5-fluoro-, ethyl ester
- 5-Fluoro-1H-indazole-3-carboxylic acid ethyl ester
- LLPYNEVKCQMQBK-UHFFFAOYSA-N
- ETHYL 5-FLUORO-1H-INDAZOLE-3-CARBOXYLATE
- F95474
- SY290256
- SB30123
- Ethyl5-fluoro-1H-indazole-3-carboxylate
- SCHEMBL960087
- 1016-36-0
- FT-0720678
- DTXSID10506967
- Ethyl 5-Fluoroindazole-3-carboxylate
- MFCD07371577
- 1H-Indazole-3-carboxylic acid, 5-fluoro-, ethyl ester
- DB-058628
- Ethyl 5-fluoro-1H-indazole-3-carboxylate
- MDL： MFCD07371577
- Inchi： 1S/C10H9FN2O2/c1-2-15-10(14)9-7-5-6(11)3-4-8(7)12-13-9/h3-5H,2H2,1H3,(H,12,13)
- InChI Key： LLPYNEVKCQMQBK-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(C(=O)OCC)=NN2

Computed Properties

Exact Mass: 208.06500
Monoisotopic Mass: 208.06480570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 55Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 357.3±22.0 °C at 760 mmHg
Flash Point: 169.9±22.3 °C
PSA: 54.98000
LogP: 1.87870
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-fluoro-1H-indazole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 5-fluoro-1H-indazole-3-carboxylate Pricemore >>

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